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Compound of Interest

Compound Name: Panacene

cat. No.: B1217472

Panacene: A Technical Guide for Researchers

For Immediate Release

This document provides a comprehensive technical overview of Panacene, a marine natural
product of interest to researchers in chemistry, pharmacology, and marine biology. This guide
collates essential chemical identifiers, details on its synthesis, and discusses its known
biological activity, tailored for professionals in drug development and scientific research.

Core Chemical Identifiers

Panacene is a bromoallene-containing natural product. Its key identifiers are summarized in
the table below for easy reference.
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Identifier Value Citation
CAS Number 66389-39-7 [1]
Molecular Formula C15H15BrO2 [1]
Molecular Weight 307.18 g/mol

(2S,3aR,8bR)-2-(3-
bromopropa-1,2-dienyl)-8-

IUPAC Name ethyl-2,3,3a,8b- [1]
tetrahydrofuro[3,2-b]

[1]benzofuran

INChl=1S/C15H15BrO2/c1-2-
10-5-3-7-12-14(10)15-13(18-

InChl 12)9-11(17-15)6-4-8-16/h3,5- [1]
8,11,13,15H,2,9H2,1H3/t4?,11
-,13-,15+/m1/s1

SKPPEIDJGJGRGK-
InChliKey [1]
ISQAOBFQSA-N

CCC1=C2C(C3C(02)CC(03)C

Canonical SMILES [1]
=C=CBr)C=C1

PubChem CID 181799 [1]

DSSTox Substance 1D DTXSID80216607 [1]

Experimental Protocols: Total Synthesis of (*)-
Panacene

The total synthesis of (£)-Panacene has been reported by Canesi and colleagues. The
following is a summary of the key experimental steps. For full experimental details, including
characterization data, please refer to the original publication: Sabot, C.; Bérard, D.; Canesi, S.
Org. Lett.2008, 10 (20), 4629-4632.

Synthesis of the Fused Ring System

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.mdpi.com/1660-3397/17/2/76
https://www.benchchem.com/product/b1217472?utm_src=pdf-body
https://www.benchchem.com/product/b1217472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A key strategic element of the synthesis is the construction of the 6,5,5-fused ring system. This
was achieved through an umpolung addition of furan to a phenolic system. The use of
iodobenzene diacetate facilitates the generation of a cationic intermediate, which then allows
for the attack of furan. A subsequent rearrangement involving the attack of a ketone leads to
the desired fused system. A trimethylsilyl (TMS) blocking group was employed to control the
regioselectivity of the fusion.

Introduction of the Allenic Sidechain
With the core ring structure established, the synthesis proceeds to the installation of the
bromoallene sidechain.

o Wittig Olefination: The hemiacetal precursor undergoes a Wittig olefination to yield an enyne.

o Oxymercuration: Treatment with mercuric acetate results in the formation of a mercuric
allene.

e Protiodemercuration: An in situ protiodemercuration using ethanedithiol stereoselectively
furnishes the target bromoallene moiety of Panacene.

Biological Activity and Signaling Pathways
Known Biological Activity: Shark Antifeedant

Panacene is recognized for its unique biological activity as a shark antifeedant.[2] It is
produced by the sea hare Aplysia brasiliana and is believed to deter predation by sharks.

Signaling Pathways: An Area for Future Research

Currently, there is a lack of specific information in the scientific literature regarding the precise
signaling pathways and molecular targets through which Panacene exerts its antifeedant
effects. The mechanism of action for many shark repellents is not well understood, though
some are known to interact with sensory systems. Further research is required to elucidate the
specific biochemical cascades and receptors that are modulated by Panacene in sharks.

Visualizing the Synthetic Strategy
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To aid in the conceptualization of the synthetic approach to Panacene, the following workflow
diagram is provided.

Hydration

6,5,5-Fused Ring System

ate [\ ic Allene Ethandithiol

Click to download full resolution via product page

Caption: Synthetic workflow for the total synthesis of (+)-Panacene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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